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Compound of Interest

Compound Name: Agrochelin

Cat. No.: B11826412

An In-depth Overview of the cytotoxic alkaloid Agrochelin, from its marine bacterial origins to
its potential as a therapeutic agent.

Introduction

Agrochelin is a novel cytotoxic alkaloid that was first isolated from a marine bacterium of the
genus Agrobacterium.[1][2] This discovery has garnered interest within the scientific
community, particularly among researchers in drug development, due to its pronounced
cytotoxic activity against various tumor cell lines.[1][3] Agrochelin is structurally related to a
class of compounds known as siderophores, which are small, high-affinity iron-chelating
molecules produced by microorganisms to scavenge for iron in iron-limiting environments. This
technical guide provides a comprehensive overview of the discovery, isolation, physicochemical
properties, and biological activity of Agrochelin, intended for researchers, scientists, and
professionals in the field of drug development.

Physicochemical Properties of Agrochelin

Agrochelin is a thiazoline-containing alkaloid.[1] Its chemical structure and properties have
been characterized through various spectroscopic and analytical techniques. The key
physicochemical properties of Agrochelin are summarized in the table below.
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Property Value Reference
Molecular Formula C23H34N204S2 [3]
Molecular Weight 466.66 g/mol [3]
CAS Number 247115-74-8 [3]
Not specified in available
Appearance )
literature
. Not specified in available
Solubility

literature

' , ) Not specified in available
UV-Vis Absorption Maxima )
literature

. . Not specified in available
Specific Rotation ]
literature

Biological Activity and Cytotoxicity

Agrochelin and its acetyl derivative have demonstrated significant cytotoxic activity.[1] While
the initial discovery papers reported this bioactivity, specific quantitative data such as IC50
values against named cancer cell lines are not detailed in the publicly available abstracts of
these publications. Further investigation of the full-text articles is required to obtain this specific
data. The cytotoxic nature of Agrochelin suggests its potential as an antineoplastic agent.

Experimental Protocols

The following sections detail the general methodologies for the fermentation of the producing
microorganism, and the extraction and purification of Agrochelin. It is important to note that
the available literature provides a general overview of these processes, and specific, step-by-
step protocols are not fully detailed in the accessible abstracts.

Fermentation of the Producing Marine Agrobacterium
sp.
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The production of Agrochelin is achieved through the fermentation of the marine
Agrobacterium sp.[1] While the exact media composition and fermentation parameters are not
specified in the available literature, a general procedure for the cultivation of marine bacteria
would be employed. This typically involves:

 Inoculation: A seed culture of the marine Agrobacterium sp. is used to inoculate a suitable
liquid fermentation medium.

 Incubation: The culture is incubated under controlled conditions of temperature, pH, and
aeration to promote bacterial growth and production of secondary metabolites, including
Agrochelin.

e Monitoring: The fermentation process is monitored for bacterial growth and production of the
target compound.

Isolation and Purification of Agrochelin

Agrochelin is isolated from the bacterial cells through a process of solvent extraction followed
by chromatographic purification.[1] A generalized protocol is as follows:

e Harvesting: The bacterial cells are harvested from the fermentation broth by centrifugation.

o Extraction: The cell pellet is subjected to solvent extraction to isolate the crude mixture of
metabolites, including Agrochelin.

 Purification: The crude extract is then purified using silica gel chromatography to yield pure
Agrochelin.[1]

Biosynthesis of Agrochelin

The biosynthesis of Agrochelin is believed to follow a pathway similar to that of other
siderophores, likely involving a non-ribosomal peptide synthetase (NRPS) mechanism. This is
supported by the discovery of massiliachelin, a diastereomer of Agrochelin, from Massilia sp.,
where its production was linked to a putative siderophore biosynthetic gene cluster. This
suggests that Agrochelin is likely synthesized by a similar enzymatic assembly line. However,
the specific biosynthetic gene cluster and the detailed enzymatic steps in the marine
Agrobacterium sp. have not yet been fully elucidated in the available literature.
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Visualizing the Experimental Workflow

The following diagram, generated using the DOT language, illustrates the general workflow for
the isolation and purification of Agrochelin from the marine Agrobacterium sp.

Fermentation Extraction Purification

Fermentation of Centrifugation Harvesting of

Extraction ; Purification Silica Gel -
marine Agrobacterium sp. Bacterial Cells Solvent|Extraction Chromatography Pure Agrochelin

Click to download full resolution via product page

A high-level overview of the Agrochelin isolation and purification process.

Conclusion

Agrochelin represents a promising cytotoxic agent of marine bacterial origin. Its discovery
highlights the potential of marine microorganisms as a source of novel bioactive compounds.
While the foundational knowledge of its isolation and activity has been established, further
research is needed to fully characterize its biological activity with specific quantitative data,
elucidate its complete biosynthetic pathway, and explore its therapeutic potential. This technical
guide provides a summary of the current understanding of Agrochelin and serves as a
foundation for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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